Cas no 2138170-76-8 (4-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2138170-76-8
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5999656
• PubChem ID: 165961687
• Update Time: 2025-05-25

4-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine
• 4-methyl-1-[2-(piperidin-1-yl)ethyl]-1H-pyrazol-3-amine
• EN300-1113287
• 2138170-76-8

• Inchi： 1S/C11H20N4/c1-10-9-15(13-11(10)12)8-7-14-5-3-2-4-6-14/h9H,2-8H2,1H3,(H2,12,13)
• InChI Key： BOZKPWBVYAKSIM-UHFFFAOYSA-N
• SMILES： N1(CCN2C=C(C)C(N)=N2)CCCCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine

4-Methyl-1-(2-piperidin-1-ylethyl)-1H-pyrazol-3-amine (CAS No. 2138170-76-8)

4-Methyl-1-(2-piperidin-1-ylethyl)-1H-pyrazol-3-amine, commonly referred to as CAS No. 2138170, is a versatile organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug discovery and development. The molecule consists of a pyrazole ring substituted with a methyl group, a piperidine moiety, and an amine functional group, making it a promising candidate for various biological activities.

Recent studies have highlighted the compound's ability to act as a potent inhibitor of specific enzymes, which is crucial in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that CAS No. 2138170 exhibits remarkable inhibitory activity against kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. This finding underscores the compound's potential as a lead molecule for anti-cancer drug development.

In addition to its enzymatic inhibitory properties, 4-methyl-pyrazol-based compounds have been explored for their role in modulating cellular signaling pathways. A study conducted by researchers at the University of California revealed that this compound can effectively inhibit the PI3K/AKT/mTOR pathway, a key regulator of cell growth and survival. This discovery has opened new avenues for targeting cancers with dysregulated signaling pathways.

The synthesis of CAS No. 2138170 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the piperidine ring into the molecule is achieved through nucleophilic substitution reactions, while the pyrazole ring is formed via cyclization under specific conditions. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure derivatives, which are essential for pharmacological studies.

Beyond its therapeutic applications, 4-methyl-pyrazol-based compounds have also shown promise in agrochemicals. Studies indicate that this compound can act as an effective fungicide, protecting crops from fungal infections without adverse effects on plant growth. This dual functionality makes it a valuable asset in both healthcare and agriculture sectors.

In terms of safety and toxicity profiles, preliminary studies suggest that CAS No. 2138170 exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.

The future outlook for this compound is bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials.